Cas no 899943-98-7 (2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 899943-98-7
• MF: C₁₉H₁₅ClFN₃O₂S
• MW: 403.857705354691
• CID: 5489245
• Update Time: 2025-10-21

2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C19H15ClFN3O2S/c1-12-2-4-13(5-3-12)23-17(25)11-27-18-19(26)24(9-8-22-18)14-6-7-16(21)15(20)10-14/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： DQFOFHURPLYKGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1=NC=CN(C2=CC=C(F)C(Cl)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

Compound CAS No. 899943-98-7: 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

The compound with CAS No. 899943-98-7, known as 2-{4-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule combines a pyrazine derivative with a sulfanyl group and an acetamide moiety, making it a versatile platform for further functionalization and exploration.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the sulfanyl group in this compound adds to its reactivity and potential for forming covalent bonds with target proteins, a property that has been leveraged in drug design for enhanced selectivity and potency. Additionally, the acetamide moiety contributes to the molecule's solubility and stability, making it suitable for various biological assays.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the preparation of the pyrazine ring, substitution reactions to introduce the chloro and fluoro groups, and subsequent coupling reactions to attach the sulfanyl and acetamide groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for further studies.

In terms of biological activity, this compound has shown remarkable results in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, which are often implicated in diseases such as cancer and inflammatory disorders. The chloro and fluoro substituents on the phenyl ring play a critical role in modulating these activities by influencing the molecule's electronic properties and steric interactions.

Moreover, computational studies using molecular docking have provided insights into the compound's binding modes with target proteins. These studies reveal that the pyrazine ring serves as a key interaction site, while the sulfanyl group enhances binding affinity through sulfur-based interactions. Such findings underscore the importance of rational drug design in optimizing bioactive molecules like this one.

Looking ahead, this compound represents a promising lead for further exploration in drug discovery programs. Its modular structure allows for easy modification of substituents to investigate structure-activity relationships (SAR), which is crucial for refining its pharmacokinetic properties. Additionally, its compatibility with modern analytical techniques ensures that researchers can efficiently characterize its behavior in complex biological systems.

In conclusion, CAS No. 899943-98-7 stands out as a valuable addition to the arsenal of compounds available for advancing chemical research and therapeutic development. Its unique combination of structural features and biological potential positions it as a key player in future innovations within the field.